Cas no 1042153-25-2 (Ethyl 3,3-difluorocyclopentanecarboxylate)

Ethyl 3,3-difluorocyclopentanecarboxylate structure
1042153-25-2 structure
Product Name:Ethyl 3,3-difluorocyclopentanecarboxylate
CAS No:1042153-25-2
MF:C8H12F2O2
MW:178.176489830017
CID:2862167
PubChem ID:58024202
Update Time:2024-11-06

Ethyl 3,3-difluorocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,3-difluorocyclopentanecarboxylate
    • ethyl 3,3-difluoro-cyclopentanecarboxylate
    • ethyl 3,3-difluorocyclopentane carboxylate
    • AKOS025213070
    • 1042153-25-2
    • ethyl3,3-difluorocyclopentanecarboxylate
    • ethyl 3,3-difluorocyclopentane-1-carboxylate
    • SCHEMBL2669559
    • G79892
    • Ethyl 3,3-difluorocyclopentanecarboxylate
    • Inchi: 1S/C8H12F2O2/c1-2-12-7(11)6-3-4-8(9,10)5-6/h6H,2-5H2,1H3
    • InChI Key: UBCFCWDYEZCDJR-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)OCC)C1)F

Computed Properties

  • Exact Mass: 178.08053595g/mol
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3

Ethyl 3,3-difluorocyclopentanecarboxylate Related Literature

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